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Compound of Interest

Compound Name: Phenylzinc bromide

CAS No.: 38111-44-3

Cat. No.: B1590932

Get Quote

Introduction
Phenylzinc bromide (C₆H₅ZnBr) is a pivotal organozinc reagent that has carved a niche in

modern organic synthesis. As a member of the organozinc halide family (RZnX), it offers a

unique balance of reactivity and functional group tolerance that distinguishes it from more

reactive organometallic counterparts like Grignard or organolithium reagents.[1] This guide,

designed for researchers and drug development professionals, provides an in-depth

exploration of phenylzinc bromide, covering its fundamental properties, synthesis, reactivity,

and critical applications, with a focus on the practical insights necessary for its successful

implementation in the laboratory.

Core Properties and Identification
While often prepared and used in situ or sold as a solution, understanding the fundamental

properties of phenylzinc bromide is crucial for its effective application.[1]

Chemical Abstract Service (CAS) Number: 38111-44-3[2][3]
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Property Value Source

Molecular Formula C₆H₅BrZn [2][3]

Molecular Weight 222.40 g/mol [2][3]

Appearance

Typically used as a 0.5 M

solution in Tetrahydrofuran

(THF).

[2]

Solubility
Soluble in ethereal solvents

like THF and diethyl ether.
[4]

Note: Due to its reactive nature and common use in solution, extensive experimental data on

the physical properties of isolated, solid phenylzinc bromide is not widely published. It is

primarily handled and characterized in its solubilized form.

Synthesis of Phenylzinc Bromide: Methodologies
and Mechanistic Insights
The preparation of phenylzinc bromide can be approached through several strategic

pathways. The choice of method is often dictated by the desired purity of the reagent, the

functional groups present in the precursors, and the scale of the reaction.

Transmetalation from a Grignard Reagent
One of the most common and straightforward methods involves the transmetalation of a pre-

formed Grignard reagent, phenylmagnesium bromide, with a zinc halide.[5] This method is

reliable and utilizes readily available starting materials.

Reaction: C₆H₅MgBr + ZnBr₂ → C₆H₅ZnBr + MgBr₂

The primary drawback of this approach is the presence of magnesium salts in the final solution,

which can sometimes complicate downstream reactions or purification processes.[5]

Experimental Protocol: Synthesis via Grignard Transmetalation
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Apparatus Setup: Assemble a flame-dried, three-necked round-bottom flask equipped with a

magnetic stir bar, a reflux condenser, a dropping funnel, and an inlet for an inert gas (e.g.,

Argon or Nitrogen).

Reagent Charging: Under a positive pressure of inert gas, charge the flask with a solution of

zinc bromide (ZnBr₂) in anhydrous THF.

Grignard Addition: Slowly add a solution of phenylmagnesium bromide in THF from the

dropping funnel to the stirred solution of ZnBr₂. Maintain the temperature below 10 °C during

the addition using an ice bath.[4]

Reaction Completion: After the addition is complete, allow the reaction mixture to warm to

room temperature and stir for an additional 30-60 minutes.[4]

Confirmation and Use: The resulting grey-brown solution containing phenylzinc bromide is

now ready for use in subsequent reactions. The concentration can be determined via titration

if required.

Below is a workflow diagram illustrating this common synthetic route.
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Caption: Synthesis of Phenylzinc Bromide via Transmetalation.

Direct Insertion of Activated Zinc
For preparing cleaner organozinc reagents free from lithium or magnesium salts, the direct

insertion of highly activated zinc metal into an aryl halide is the preferred method.[5] "Rieke®

Zinc," a highly reactive form of zinc, can directly react with bromobenzene.

Reaction: C₆H₅Br + Zn* → C₆H₅ZnBr (where Zn* is activated zinc)

This approach is particularly valuable when sensitive functional groups are present that would

not tolerate the conditions required for Grignard or organolithium formation. More recently, a

highly efficient protocol using commercially available zinc powder activated by lithium chloride

in THF has been developed, providing a practical and high-yielding route to a wide array of

functionalized arylzinc reagents.[6]

Chemical Reactivity and Core Applications
Organozinc reagents like phenylzinc bromide are prized for their moderate reactivity, which

translates into high chemoselectivity.[1][7] While less reactive than their Grignard or

organolithium analogs, they readily participate in transition-metal-catalyzed cross-coupling

reactions.

The Negishi Cross-Coupling Reaction
The most prominent application of phenylzinc bromide is in the Negishi cross-coupling

reaction, a powerful carbon-carbon bond-forming method that utilizes a palladium or nickel

catalyst. This reaction couples the phenyl group from the organozinc reagent with an organic

halide or triflate.

General Scheme: C₆H₅ZnBr + R-X + Pd(0) or Ni(0) catalyst → C₆H₅-R + X-Zn-Br

The tolerance of organozinc reagents to functional groups such as esters, nitriles, and ketones

makes the Negishi coupling a cornerstone of complex molecule synthesis in the

pharmaceutical and materials science industries.
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The catalytic cycle for the Negishi coupling involves three key steps:

Oxidative Addition: The active Pd(0) catalyst inserts into the carbon-halide bond of the

organic halide (R-X) to form a Pd(II) complex.

Transmetalation: The phenyl group is transferred from the zinc atom to the palladium center,

displacing the halide and forming a new Pd(II)-phenyl complex.

Reductive Elimination: The two organic fragments (phenyl and R) are eliminated from the

palladium center, forming the desired C-C bond and regenerating the active Pd(0) catalyst.

Pd(0) Catalyst

R-Pd(II)-X

 Oxidative
 Addition

R-X (Organic Halide)

C₆H₅ZnBr

R-Pd(II)-C₆H₅

 Transmetalation

X-Zn-Br

 Reductive
 Elimination R-C₆H₅ (Coupled Product)

Click to download full resolution via product page

Caption: Catalytic Cycle of the Negishi Cross-Coupling Reaction.

Safe Handling and Storage
The safe handling of organozinc reagents is paramount due to their inherent reactivity.

Air and Moisture Sensitivity: Phenylzinc bromide, like other organozinc compounds, is

sensitive to air and moisture and can be pyrophoric.[1][8] All manipulations must be
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conducted under an inert atmosphere (Argon or Nitrogen) using air-free techniques such as

Schlenk lines or gloveboxes.

Personal Protective Equipment (PPE): Always use appropriate PPE, including flame-

retardant lab coats, safety glasses, and gloves.

Storage: Phenylzinc bromide solutions should be stored in tightly sealed containers, often

under an inert atmosphere, in a cool, dry, and well-ventilated area away from sources of

ignition.[9] Commercial solutions are typically stored at 2-8°C.[10]

Hazards: Phenylzinc bromide is classified as causing severe skin burns and eye damage.

[3] Avoid inhalation and contact with skin and eyes.

Conclusion
Phenylzinc bromide is a versatile and highly valuable tool in synthetic organic chemistry. Its

well-defined reactivity profile, coupled with its tolerance for a wide range of functional groups,

ensures its continued importance in the construction of complex molecular architectures. By

understanding its physical properties, mastering its synthetic preparations, and adhering to

strict safety protocols, researchers can effectively leverage this reagent to achieve their

synthetic goals in drug discovery and materials science.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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